Kericembrenolide B
Overview
Description
Kericembrenolide B is a natural product that is isolated from the roots of the plant Cynanchum keriense. It belongs to the class of compounds known as cardiac glycosides, which are well-known for their potent biological activities. Kericembrenolide B has been the subject of intense scientific research due to its potential therapeutic applications.
Scientific Research Applications
Cytotoxic Properties
Kericembrenolide B, identified as one of the cembrenolides isolated from the soft coral Clavularia koellikeri, has been noted for its cytotoxic properties. It possesses an α-methylene-γ-lactone moiety, which contributes to its biological activity. The cytotoxicity of Kericembrenolide B and similar compounds can be significant in the context of cancer research, where targeting cancer cells while minimizing harm to healthy cells is crucial (Kobayashi, Son, Kyōgoku, & Kitagawa, 1986).
Biochemical Interaction Studies
Although not directly related to Kericembrenolide B, studies on similar compounds provide insights into the mechanisms through which these substances exert their effects. For instance, the study of flavonoids in protecting human colonocyte DNA from oxidative damage in vitro reveals how natural compounds can interact with cellular processes. These insights can be applied to understand the interactions and potential benefits of Kericembrenolide B in similar contexts (Duthie & Dobson, 1999).
Research on Related Compounds
Investigations into compounds with similar structures or functions to Kericembrenolide B can provide indirect insights. For example, the research on Venenum Bufonis, which contains numerous bufadienolides, offers a perspective on how compounds with unique structures may have varied pharmacologic effects like anti-tumor, anti-inflammatory, and antimicrobial activities. Such studies can guide future research into the specific applications of Kericembrenolide B (Wei et al., 2019).
properties
CAS RN |
104992-93-0 |
|---|---|
Product Name |
Kericembrenolide B |
Molecular Formula |
C8H12ClNO |
Molecular Weight |
358.5 g/mol |
IUPAC Name |
[(3aR,6Z,9R,10Z,14Z,15aS)-6,10,14-trimethyl-3-methylidene-2-oxo-3a,4,5,8,9,12,13,15a-octahydrocyclotetradeca[b]furan-9-yl] acetate |
InChI |
InChI=1S/C22H30O4/c1-14-9-11-19-17(4)22(24)26-21(19)13-15(2)7-6-8-16(3)20(12-10-14)25-18(5)23/h8,10,13,19-21H,4,6-7,9,11-12H2,1-3,5H3/b14-10-,15-13-,16-8-/t19-,20-,21+/m1/s1 |
InChI Key |
SEYWCNKTQOZEOO-DXHWKWCBSA-N |
Isomeric SMILES |
C/C/1=C/C[C@H](/C(=C\CC/C(=C\[C@H]2[C@H](CC1)C(=C)C(=O)O2)/C)/C)OC(=O)C |
SMILES |
CC1=CCC(C(=CCCC(=CC2C(CC1)C(=C)C(=O)O2)C)C)OC(=O)C |
Canonical SMILES |
CC1=CCC(C(=CCCC(=CC2C(CC1)C(=C)C(=O)O2)C)C)OC(=O)C |
synonyms |
kericembrenolide B |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(2Z,4Z,22Z)-26,27-dihydroxy-9,15-dimethylspiro[7,12,20,25,28-pentaoxahexacyclo[21.4.3.18,11.01,24.09,18.013,18]hentriaconta-2,4,14,22-tetraene-10,2'-oxirane]-6,21-dione](/img/structure/B218146.png)
![[(3aS,4S,6Z,10Z,12S,14Z,15aS)-4-hydroxy-6,10,14-trimethyl-3-methylidene-2-oxo-3a,4,5,8,9,12,13,15a-octahydrocyclotetradeca[b]furan-12-yl] acetate](/img/structure/B218174.png)
